Cas no 1023942-16-6 (4-Carboxymethyl-3-nitrobenzoic acid ethyl ester)
1023942-16-6 structure
Product Name:4-Carboxymethyl-3-nitrobenzoic acid ethyl ester
CAS No:1023942-16-6
MF:C11H11NO6
MW:253.208143472672
CID:2865150
Update Time:2023-08-10
4-Carboxymethyl-3-nitrobenzoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-carboxymethyl-3-nitrobenzoic acid ethyl ester
- ethyl 4-(carboxymethyl)-3-nitrobenzoate
- 4-Carboxymethyl-3-nitrobenzoic acid ethyl ester
-
- Inchi: 1S/C11H11NO6/c1-2-18-11(15)8-4-3-7(6-10(13)14)9(5-8)12(16)17/h3-5H,2,6H2,1H3,(H,13,14)
- InChI Key: RUSUPBJOVKMNII-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(CC(=O)O)=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 253.058637g/mol
- Monoisotopic Mass: 253.058637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 109
- Molecular Weight: 253.21g/mol
4-Carboxymethyl-3-nitrobenzoic acid ethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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